![molecular formula C9H8ClNO4 B174742 8-Amino-7-chloro-2,3-dihydrobenzo[b][1,4]dioxine-5-carboxylic acid CAS No. 148703-26-8](/img/structure/B174742.png)
8-Amino-7-chloro-2,3-dihydrobenzo[b][1,4]dioxine-5-carboxylic acid
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Overview
Description
8-Amino-7-chloro-2,3-dihydrobenzo[b][1,4]dioxine-5-carboxylic acid is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. It is a heterocyclic compound that contains both a benzene ring and a dioxin ring, making it structurally unique.
Mechanism of Action
The mechanism of action of 8-Amino-7-chloro-2,3-dihydrobenzo[b][1,4]dioxine-5-carboxylic acid varies depending on the application. In the field of medicinal chemistry, it has been shown to inhibit the activity of certain enzymes and receptors, leading to the modulation of various signaling pathways. In the field of materials science, it exhibits unique optical and electronic properties due to its unique structure.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. In the field of medicinal chemistry, it has been shown to exhibit anti-inflammatory, anti-cancer, and anti-infective properties. Furthermore, it has been shown to have low toxicity, making it a promising drug candidate. In the field of materials science, it exhibits unique optical and electronic properties, making it suitable for various applications.
Advantages and Limitations for Lab Experiments
The advantages of using 8-Amino-7-chloro-2,3-dihydrobenzo[b][1,4]dioxine-5-carboxylic acid in lab experiments include its unique structure, low toxicity, and potential applications in various fields. However, the limitations include the complexity of the synthesis method and the need for further research to fully understand its mechanism of action.
Future Directions
There are numerous future directions for the study of 8-Amino-7-chloro-2,3-dihydrobenzo[b][1,4]dioxine-5-carboxylic acid. In the field of medicinal chemistry, further research is needed to fully understand its mechanism of action and to optimize its potential as a drug candidate. In the field of materials science, further research is needed to explore its potential applications in various fields, including optoelectronics and sensing. Furthermore, the synthesis method can be further optimized to increase the yield and purity of the final product.
Synthesis Methods
The synthesis of 8-Amino-7-chloro-2,3-dihydrobenzo[b][1,4]dioxine-5-carboxylic acid involves the reaction of 8-Amino-7-chloro-2,3-dihydrobenzo[b][1,4]dioxine with chloroacetic acid in the presence of a catalyst. The reaction proceeds via a nucleophilic substitution mechanism, resulting in the formation of the desired product. The synthesis method has been optimized to increase the yield and purity of the final product.
Scientific Research Applications
8-Amino-7-chloro-2,3-dihydrobenzo[b][1,4]dioxine-5-carboxylic acid has been extensively studied for its potential applications in various fields. In the field of medicinal chemistry, it has been investigated as a potential drug candidate for the treatment of various diseases, including cancer, inflammation, and infectious diseases. In addition, it has been studied for its potential use as a fluorescent probe for the detection of biomolecules. Furthermore, it has been investigated for its potential use in the field of materials science, as it exhibits unique optical and electronic properties.
properties
CAS RN |
148703-26-8 |
---|---|
Molecular Formula |
C9H8ClNO4 |
Molecular Weight |
229.62 g/mol |
IUPAC Name |
5-amino-6-chloro-2,3-dihydro-1,4-benzodioxine-8-carboxylic acid |
InChI |
InChI=1S/C9H8ClNO4/c10-5-3-4(9(12)13)7-8(6(5)11)15-2-1-14-7/h3H,1-2,11H2,(H,12,13) |
InChI Key |
KGEWUGWPCVDMCP-UHFFFAOYSA-N |
SMILES |
C1COC2=C(O1)C(=CC(=C2N)Cl)C(=O)O |
Canonical SMILES |
C1COC2=C(O1)C(=CC(=C2N)Cl)C(=O)O |
synonyms |
8-aMino-7-chloro-2,3-dihydrobenzo[b][1,4]dioxine-5-carboxylic acid |
Origin of Product |
United States |
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